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  4. (3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
(3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole (3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
Brand Name: Vulcanchem
CAS No.: 84110-34-9
VCID: VC0151445
InChI: InChI=1S/C14H25BO2/c1-9(2)8-15-16-12-7-10-6-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t10-,11-,12+,14-/m0/s1
SMILES: B1(OC2CC3CC(C3(C)C)C2(O1)C)CC(C)C
Molecular Formula: C14H25BO2
Molecular Weight: 236.16 g/mol

(3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole

CAS No.: 84110-34-9

Reference Standards

VCID: VC0151445

Molecular Formula: C14H25BO2

Molecular Weight: 236.16 g/mol

(3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole - 84110-34-9

CAS No. 84110-34-9
Product Name (3As,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
Molecular Formula C14H25BO2
Molecular Weight 236.16 g/mol
IUPAC Name (1S,2S,6R,8S)-2,9,9-trimethyl-4-(2-methylpropyl)-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
Standard InChI InChI=1S/C14H25BO2/c1-9(2)8-15-16-12-7-10-6-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t10-,11-,12+,14-/m0/s1
Standard InChIKey QGWQMLAZUPRXGK-FMSGJZPZSA-N
Isomeric SMILES B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)CC(C)C
SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)CC(C)C
Canonical SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)CC(C)C
PubChem Compound 12842239
Last Modified Nov 11 2021
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